Cas no 93013-26-4 (2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole
• CAS No: 93013-26-4
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 752895
• PubChem ID: 764292
• Update Time: 2025-08-05

2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-phenyl-1-(2-propen-1-yl)-
• 2-phenyl-1-prop-2-enylbenzimidazole
• Z56779152
• IFLab1_003617
• CCG-105310
• HMS1422E09
• SR-01000417980
• IDI1_009724
• SR-01000417980-1
• AKOS000647059
• 1-allyl-2-phenyl-1H-benzo[d]imidazole
• 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole
• F0783-0041
• 93013-26-4
• DTXSID60354132
• SCHEMBL23552408

• Inchi： 1S/C16H14N2/c1-2-12-18-15-11-7-6-10-14(15)17-16(18)13-8-4-3-5-9-13/h2-11H,1,12H2
• InChI Key： XTTAWWYPJOIWHV-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(C2C=CC=CC=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 234.115698455g/mol
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole

Introduction to 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole (CAS No. 93013-26-4)

2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 93013-26-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a benzodiazole core substituted with a phenyl group and an allyl group, has garnered attention due to its structural complexity and potential biological activities. The benzodiazole moiety is well-known for its role in central nervous system modulation, while the phenyl and allyl substituents may contribute to unique pharmacokinetic and pharmacodynamic properties.

The structural framework of 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole positions it as a promising candidate for further investigation in drug discovery. Its molecular design allows for modifications that could enhance binding affinity to biological targets, making it a valuable scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with various receptors, providing insights into its potential applications.

In the context of modern pharmaceutical research, 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole has been explored for its potential role in addressing neurological and psychiatric disorders. The benzodiazole scaffold is traditionally associated with anxiolytic, sedative, and muscle relaxant effects, but structural modifications can lead to compounds with altered profiles. For instance, studies have indicated that substituents at the 1-position of the benzodiazole ring can significantly influence receptor binding affinity and selectivity. The presence of a propenyl group in this compound may contribute to enhanced metabolic stability and improved bioavailability.

Recent research has highlighted the importance of benzodiazole derivatives in developing treatments for conditions such as epilepsy, insomnia, and anxiety disorders. The structural diversity of these compounds allows for fine-tuning of their pharmacological properties. 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole, with its unique substitution pattern, represents an interesting derivative that warrants further exploration. Its potential to interact with benzodiazepine receptors has been computationally analyzed using molecular docking studies, revealing promising binding interactions that could lead to novel therapeutic interventions.

The synthesis of 2-phenyl-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzodiazole core efficiently. Additionally, purification methods like column chromatography and recrystallization are essential to obtain high-quality material suitable for downstream studies.

In vitro studies have begun to elucidate the biological activity of 2-(phenyl)-substituted benzodiazolones, including 2-phenoxybenzophenone derivatives that share structural similarities with our compound of interest. These studies have shown that certain benzodiazolone derivatives exhibit potent receptor binding properties without significant side effects associated with traditional benzodiazepines. This aligns with the broader goal of developing next-generation anxiolytics that offer improved efficacy and safety profiles.

The pharmacokinetic profile of 2-(phenyl)-substituted benzodiazolones is another area of active investigation. The presence of lipophilic substituents like the propenyl group can influence membrane permeability and metabolic clearance rates. Understanding these parameters is crucial for designing compounds that exhibit optimal bioavailability and duration of action. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's chemical structure and purity.

The future directions for research on 2-phenoxybenzophenone derivatives include exploring their potential in treating neurodegenerative diseases. Preliminary data suggest that certain benzodiazolone analogs may modulate pathways associated with neuroinflammation and oxidative stress, which are key factors in conditions like Alzheimer's disease and Parkinson's disease. Further preclinical studies are needed to validate these findings and establish the therapeutic potential of this class of compounds.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of novel therapeutic agents like 2-phenoxybenzophenone derivatives. Such partnerships facilitate the integration of cutting-edge technologies and expertise, accelerating the transition from laboratory discoveries to clinical applications. The interdisciplinary nature of modern drug discovery underscores the importance of collaborative approaches in addressing complex medical challenges.

In conclusion,CAS No 93013–26–4 refers to a compound with significant promise in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a phenyl group and an allyl substituent on a benzodiazole core creates a versatile scaffold for developing innovative therapeutic agents. Continued investigation into its pharmacological properties will likely uncover new opportunities for treating neurological disorders without compromising safety or efficacy.